6-Bromo-1H-indazol-4-ol
Overview
Description
6-Bromo-1H-indazol-4-ol is a chemical compound used primarily for research and development . It is manufactured by companies such as Angene International Limited .
Synthesis Analysis
Recent strategies for the synthesis of 1H- and 2H-indazoles include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without a catalyst and solvent from 2-azidobenzaldehydes and amines . Another method involves the condensation of isopropyl acetoacetate with aromatic aldehydes in the presence of methylamine in ethanol, yielding cyclic β-keto esters. These esters are then treated with hydrazine hydrate in ethanol under reflux to give compounds .Molecular Structure Analysis
The molecular formula of this compound is C7H5BrN2O . The molecular weight is 213.031 . The exact mass is 211.958511 .Chemical Reactions Analysis
The synthesis of 1H-indazoles involves a Cu (OAc)2-catalyzed reaction to form an N–N bond in DMSO under O2 atmosphere . This reaction is suitable for similar cyclizations .Physical And Chemical Properties Analysis
The density of this compound is 1.9±0.1 g/cm3 . It has a boiling point of 412.7±25.0 °C at 760 mmHg . The flash point is 203.4±23.2 °C . The LogP value is 2.23 .Scientific Research Applications
6-Bromo-1H-indazol-4-ol has been studied for its potential applications in medicinal chemistry and chemical biology. This compound has been studied for its potential use as a therapeutic agent, as it is able to interact with multiple target molecules. This compound has also been studied for its potential applications in drug delivery, as it has the potential to be used to deliver drugs to target tissues. This compound has been studied for its potential use as a diagnostic tool, as it has the ability to interact with specific molecules and produce a detectable signal. Additionally, this compound has been studied for its potential use in imaging and sensing applications, as it has the potential to be used to detect and monitor changes in biological systems.
Mechanism of Action
Target of Action
Similar compounds such as indazole derivatives have been known to exhibit a wide variety of biological activities, including anti-inflammatory, antimicrobial, antihiv, anticancer, hypoglycemic, antiprotozoal, antihypertensive, and other activities .
Mode of Action
It is known that similar compounds, such as indazole derivatives, interact with their targets to exert their effects . For instance, 6- (p -Bromophenyl)amino-7- (p -chlorophenyl)indazolo- [2′,3′:1,5]-1,2,4-triazolo- [4,3- a ]-1,3,5-benzotriazepine, a novel inhibitor of cyclo-oxygenase-2 (COX-2), was investigated for its effect on the production of catabolic or anti-inflammatory mediators in osteoarthritis (OA) cartilage .
Biochemical Pathways
Similar compounds, such as indazole derivatives, have been known to affect various biochemical pathways .
Result of Action
Similar compounds, such as indazole derivatives, have been known to exert various molecular and cellular effects .
Action Environment
It is known that environmental factors can significantly influence the action of similar compounds .
Advantages and Limitations for Lab Experiments
6-Bromo-1H-indazol-4-ol has several advantages and limitations for laboratory experiments. One advantage of this compound is its low toxicity, which makes it a safe and effective compound for use in laboratory experiments. This compound also has the potential to interact with multiple target molecules, which makes it a versatile compound for use in laboratory experiments. One limitation of this compound is its low solubility, which can make it difficult to use in certain laboratory experiments. Additionally, this compound has a relatively short half-life, which can make it difficult to use in certain laboratory experiments.
Future Directions
There are several potential future directions for the research and development of 6-Bromo-1H-indazol-4-ol. One potential future direction is the development of new and improved synthesis methods for this compound. Additionally, there is potential for the development of new and improved applications for this compound, such as in drug delivery and imaging. Furthermore, there is potential for the development of new and improved methods for assessing the safety and efficacy of this compound. Finally, there is potential for the development of new and improved methods for studying the biochemical and physiological effects of this compound.
Safety and Hazards
properties
IUPAC Name |
6-bromo-1H-indazol-4-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrN2O/c8-4-1-6-5(3-9-10-6)7(11)2-4/h1-3,11H,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WJIKHAYEKFPYDN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C2=C1NN=C2)O)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50646154 |
Source
|
| Record name | 6-Bromo-1,2-dihydro-4H-indazol-4-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50646154 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
885518-77-4 |
Source
|
| Record name | 6-Bromo-1,2-dihydro-4H-indazol-4-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50646154 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(S)-[4-(Pyridin-4-yl)-4,5-dihydro-3H-dinaphtho[2,1-c:1',2'-e]azepine-2,6-diyl]bis(diphenylmethanol)](/img/structure/B1493593.png)
![1-{[Ethyl(3-methylphenyl)amino]methyl}cyclobutan-1-ol](/img/structure/B1493601.png)
![1-(2,3-Difluorobenzyl)-3,5-dimethyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole](/img/structure/B1493604.png)
![1-{[(2,5-Dimethylphenyl)amino]methyl}cyclobutan-1-ol](/img/structure/B1493610.png)
![1-[({Octahydrocyclopenta[c]pyrrol-2-yl}amino)methyl]cyclobutan-1-ol](/img/structure/B1493611.png)
![1-{[(5-Chloro-2-methylphenyl)amino]methyl}cyclobutan-1-ol](/img/structure/B1493612.png)
![1-({1,4-Dioxa-8-azaspiro[4.5]decan-8-yl}methyl)cyclobutan-1-ol](/img/structure/B1493613.png)
![1-({[2-(1H-pyrrol-1-yl)ethyl]amino}methyl)cyclobutan-1-ol](/img/structure/B1493614.png)
![1-({[4-(2-Hydroxyethyl)phenyl]amino}methyl)cyclobutan-1-ol](/img/structure/B1493616.png)